Cas no 2094020-18-3 ((2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid)

• Product Name: (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid
• CAS No: 2094020-18-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD30689928
• CID: 5164105
• PubChem ID: 124853912
• Update Time: 2025-11-02

(2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 2,6-dimethyl-, (2R,6S)-
• (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid

• MDL： MFCD30689928
• Inchi： 1S/C8H15NO2/c1-5-3-7(8(10)11)4-6(2)9-5/h5-7,9H,3-4H2,1-2H3,(H,10,11)/t5-,6+,7?
• InChI Key： ZFUAHVNAKAJLAL-MEKDEQNOSA-N
• SMILES： N1[C@@H](C)CC(C(O)=O)C[C@H]1C

Additional information on (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid

Comprehensive Guide to (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid (CAS No. 2094020-18-3): Properties, Applications, and Market Insights

(2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid (CAS No. 2094020-18-3) is a chiral piperidine derivative gaining attention in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the class of piperidine carboxylic acids, which are widely used as building blocks in drug discovery. The stereochemistry at the 2, 4, and 6 positions makes this molecule particularly interesting for asymmetric synthesis and medicinal chemistry applications.

The growing demand for chiral building blocks in drug development has positioned (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid as a valuable intermediate. Recent studies highlight its potential in creating novel central nervous system (CNS) therapeutics, aligning with current pharmaceutical trends targeting neurological disorders. Researchers are particularly interested in how the methyl groups at positions 2 and 6 influence the molecule's conformational stability and biological activity.

From a chemical perspective, 2094020-18-3 exhibits several notable characteristics. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents. Its piperidine-4-carboxylic acid core provides both basic and acidic functional groups, making it versatile for various chemical transformations. The stereochemical configuration (2R,4r,6S) is crucial for its application in enantioselective synthesis, particularly in creating biologically active molecules with specific spatial requirements.

In pharmaceutical applications, (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid serves as a key intermediate for several drug discovery programs. Its structural features make it suitable for developing G-protein coupled receptor (GPCR) modulators, a hot topic in current medicinal chemistry. The compound's ability to influence molecular recognition patterns has sparked interest in its use for neurodegenerative disease research, particularly in Alzheimer's and Parkinson's disease studies where precise molecular targeting is essential.

The synthesis of CAS 2094020-18-3 typically involves multi-step processes starting from commercially available piperidine derivatives. Modern synthetic approaches emphasize asymmetric catalysis to achieve the desired stereochemistry efficiently. Recent advancements in flow chemistry and continuous processing have improved the scalability of this compound's production, addressing one of the key challenges in chiral compound manufacturing.

Quality control for (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid requires rigorous analytical methods. High-performance liquid chromatography (HPLC) with chiral stationary phases is commonly employed to verify the enantiomeric purity, while nuclear magnetic resonance (NMR) spectroscopy confirms the structural integrity. These quality measures are particularly important given the compound's application in pharmaceutical development where strict regulatory standards apply.

Market analysis shows increasing demand for chiral piperidine derivatives like 2094020-18-3, driven by the expanding pharmaceutical and biotechnology sectors. The compound's price and availability fluctuate based on production scale and purity requirements. Current market trends indicate growing interest from contract research organizations (CROs) and academic institutions working on neurological drug discovery projects.

Storage and handling of (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere at controlled temperatures to maintain stability. While not classified as hazardous under standard conditions, proper laboratory safety protocols should always be followed when handling any chemical substance.

Future research directions for CAS 2094020-18-3 include exploring its potential in peptide mimetics and bioisosteric replacements in drug design. The compound's rigid structure and defined stereochemistry make it an attractive scaffold for creating conformationally constrained analogs of biologically active molecules. These applications align well with current drug discovery strategies focusing on targeted therapies and precision medicine approaches.

For researchers considering (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid for their projects, several suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's important to verify the certificate of analysis and ensure the supplier can provide adequate documentation of the compound's stereochemical purity and physicochemical characteristics.

In conclusion, 2094020-18-3 represents an important chiral building block with growing significance in pharmaceutical research. Its unique structural features and potential applications in neurological drug discovery make it a compound worth watching in coming years. As synthetic methodologies advance and demand for enantiomerically pure intermediates increases, this piperidine derivative is likely to play an increasingly important role in medicinal chemistry and drug development pipelines.